Cas no 51163-27-0 (4-isocyanato-1,2-dimethylbenzene)
4-isocyanato-1,2-dimethylbenzene is a versatile organic compound with a unique structure. It boasts high thermal stability and excellent compatibility with various polymers, making it ideal for applications in the synthesis of polyurethane materials. Its isocyanato functionality facilitates cross-linking, enhancing the mechanical properties of the resulting products. This compound is also known for its low volatility, which contributes to improved process control and safety during manufacturing.
51163-27-0 structure
Product Name:4-isocyanato-1,2-dimethylbenzene
CAS No:51163-27-0
MF:C9H9NO
MW:147.173862218857
MDL:MFCD00013867
CID:89625
PubChem ID:4389663
Update Time:2025-06-20
4-isocyanato-1,2-dimethylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dimethylphenyl isocyanate
- 4-Isocyanato-1,2-dimethylbenzene
- SY078927
- 51163-27-0
- E78163
- F1945-0009
- Benzene, 4-isocyanato-1,2-dimethyl-
- 3,4-Dimethylphenyl isocyanate, 98%
- Q27127076
- 3,4-dimethylphenylisocyanate
- EN300-146891
- SCHEMBL58809
- VS-14427
- A828470
- W-200401
- 4-isocyanato-1,2-dimethyl-benzene
- 3,4-dimethyl phenylisocyanate
- CHEBI:60098
- 3,4-dimethyl phenyl isocyanate
- AYCDBMRVKSXYKW-UHFFFAOYSA-N
- GEO-02567
- AKOS000183991
- 1-isocyanato-3,4-dimethyl-benzene
- BB 0254650
- 4-isocyanato-1,2-dimethyl benzene
- FT-0614382
- MFCD00013867
- DTXSID50402752
- STK504576
- ALBB-007506
- BBL037753
- DB-051911
- DTXCID80353607
- 4-isocyanato-1,2-dimethylbenzene
-
- MDL: MFCD00013867
- Inchi: 1S/C9H9NO/c1-7-3-4-9(10-6-11)5-8(7)2/h3-5H,1-2H3
- InChI Key: AYCDBMRVKSXYKW-UHFFFAOYSA-N
- SMILES: O=C=NC1C=CC(C)=C(C)C=1
- BRN: 775149
Computed Properties
- Exact Mass: 147.06800
- Monoisotopic Mass: 147.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 29.4A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.051 g/mL at 25 °C(lit.)
- Boiling Point: 85 °C2 mm Hg(lit.)
- Flash Point: 198 °F
- Refractive Index: n20/D 1.536(lit.)
- Water Partition Coefficient: Hydrolyzes in water.
- PSA: 29.43000
- LogP: 2.27070
- Solubility: Hydrolyzable
- Sensitiveness: Moisture Sensitive
4-isocyanato-1,2-dimethylbenzene Security Information
- Hazardous Material transportation number:UN 2206 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S23-S26-S36/37/39-S45
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:6.1
- HazardClass:6.1
- PackingGroup:III
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R23/25; R36/37/38; R42
4-isocyanato-1,2-dimethylbenzene Customs Data
- HS CODE:2929109000
- Customs Data:
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-isocyanato-1,2-dimethylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D461928-10mg |
3,4-Dimethylphenyl Isocyanate |
51163-27-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D461928-50mg |
3,4-Dimethylphenyl Isocyanate |
51163-27-0 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D461928-100mg |
3,4-Dimethylphenyl Isocyanate |
51163-27-0 | 100mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D914675-1g |
3,4-Dimethylphenyl isocyanate |
51163-27-0 | 97% | 1g |
¥234.00 | 2022-01-10 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L15998-1g |
3,4-Dimethylphenyl isocyanate, 97% |
51163-27-0 | 97% | 1g |
¥477.00 | 2023-03-01 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L15998-5g |
3,4-Dimethylphenyl isocyanate, 97% |
51163-27-0 | 97% | 5g |
¥1608.00 | 2023-03-01 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L15998-25g |
3,4-Dimethylphenyl isocyanate, 97% |
51163-27-0 | 97% | 25g |
¥5720.00 | 2023-03-01 | |
| Apollo Scientific | OR936712-1g |
3,4-Dimethylphenyl isocyanate |
51163-27-0 | 98+% | 1g |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR936712-5g |
3,4-Dimethylphenyl isocyanate |
51163-27-0 | 98+% | 5g |
£27.00 | 2025-03-21 | |
| Apollo Scientific | OR936712-25g |
3,4-Dimethylphenyl isocyanate |
51163-27-0 | 98+% | 25g |
£76.00 | 2025-02-20 |
4-isocyanato-1,2-dimethylbenzene Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
51163-27-0 (4-isocyanato-1,2-dimethylbenzene) Related Products
- 374675-64-6(Benzene,1-isocyanato-4-methyl-, radical ion(1+) (9CI))
- 54132-75-1(1-isocyanato-3,5-dimethylbenzene)
- 621-29-4(m-Tolyl isocyanate)
- 622-58-2(p-Tolyl isocyanat)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent